Cas no 1337409-50-3 (3-amino-3,4-dihydro-2H-1-benzopyran-8-ol)

• Product Name: 3-amino-3,4-dihydro-2H-1-benzopyran-8-ol
• CAS No: 1337409-50-3
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD29917147
• CID: 5149296
• PubChem ID: 86227471
• Update Time: 2025-10-28

3-amino-3,4-dihydro-2H-1-benzopyran-8-ol Chemical and Physical Properties

Names and Identifiers

• 3-Aminochroman-8-ol
• 3-amino-3,4-dihydro-2H-1-benzopyran-8-ol

• MDL： MFCD29917147
• Inchi： 1S/C9H11NO2/c10-7-4-6-2-1-3-8(11)9(6)12-5-7/h1-3,7,11H,4-5,10H2
• InChI Key： VPECWJIAFIJTSA-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CC=2CC(C1)N)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• XLogP3: 0.7
• Topological Polar Surface Area: 55.5

Additional information on 3-amino-3,4-dihydro-2H-1-benzopyran-8-ol

Recent Advances in the Study of 3-amino-3,4-dihydro-2H-1-benzopyran-8-ol (CAS: 1337409-50-3): A Comprehensive Research Brief

The compound 3-amino-3,4-dihydro-2H-1-benzopyran-8-ol (CAS: 1337409-50-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications. The compound, a benzopyran derivative, has shown promise in various preclinical studies, particularly in the context of neurodegenerative diseases and cancer therapy.

Recent studies have highlighted the unique structural features of 3-amino-3,4-dihydro-2H-1-benzopyran-8-ol, which contribute to its bioactivity. The presence of the amino group at the 3-position and the hydroxyl group at the 8-position are critical for its interaction with biological targets. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and catalytic asymmetric methods, to produce this compound with high enantiomeric purity. These synthetic approaches have been optimized to improve yield and scalability, making the compound more accessible for further research and development.

In terms of pharmacological activity, 3-amino-3,4-dihydro-2H-1-benzopyran-8-ol has demonstrated notable effects on key signaling pathways. For instance, it has been shown to modulate the activity of kinases and G-protein-coupled receptors (GPCRs), which are implicated in various disease states. In vitro and in vivo studies have revealed its potential as an anti-inflammatory agent, with significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, its neuroprotective effects have been explored in models of Alzheimer's disease, where it has been shown to reduce amyloid-beta aggregation and oxidative stress.

One of the most promising areas of research involves the compound's anticancer properties. Recent findings indicate that 3-amino-3,4-dihydro-2H-1-benzopyran-8-ol can induce apoptosis in cancer cells by targeting the PI3K/AKT/mTOR pathway. This mechanism is particularly relevant in the context of drug-resistant cancers, where conventional therapies often fail. Preliminary data from animal models suggest that the compound can inhibit tumor growth with minimal toxicity to normal tissues, making it a potential candidate for further clinical evaluation.

Despite these encouraging results, challenges remain in the development of 3-amino-3,4-dihydro-2H-1-benzopyran-8-ol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Furthermore, the compound's mechanism of action at the molecular level requires further elucidation to optimize its therapeutic potential.

In conclusion, 3-amino-3,4-dihydro-2H-1-benzopyran-8-ol (CAS: 1337409-50-3) represents a promising scaffold for the development of novel therapeutics. Its diverse pharmacological activities and relatively simple synthetic route make it an attractive candidate for further investigation. Future research should focus on overcoming the current limitations and advancing the compound through preclinical and clinical trials to fully realize its therapeutic potential.